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Compound of Interest

Compound Name:

1-Ethyl-4-

(methoxycarbonyl)pyridinium

iodide

Cat. No.: B075279 Get Quote

Essential Safety and Handling Guide for 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide
This guide provides crucial safety protocols and logistical plans for the handling and disposal of

1-Ethyl-4-(methoxycarbonyl)pyridinium iodide, tailored for research and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Summary
1-Ethyl-4-(methoxycarbonyl)pyridinium iodide is classified as a hazardous substance.

According to safety data sheets, it causes skin irritation (H315) and serious eye irritation

(H319).[1][2] Some sources also indicate that it may cause respiratory irritation (H335).[2] The

compound is also noted to be hygroscopic, meaning it can absorb moisture from the air.[2]

Therefore, proper personal protective equipment and handling procedures are mandatory.

Quantitative Data Summary
The following table summarizes the key quantitative and identifying information for 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide.
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Property Value Source(s)

CAS Number 1199-65-1 [1][2][3]

Molecular Formula C₉H₁₂INO₂ [3]

Molecular Weight 293.10 g/mol [3]

Melting Point 114-116 °C [2]

GHS Hazard Codes H315, H319, H335 [1][2]

GHS Pictogram GHS07 (Exclamation Mark) [4]

Signal Word Warning [1][2]

Operational Plan: Step-by-Step Handling Protocol
This section details the procedural workflow for the safe handling of 1-Ethyl-4-
(methoxycarbonyl)pyridinium iodide from receipt to disposal.

Engineering Controls and Preparation
Ventilation: Always handle this compound in a well-ventilated area.[5] All weighing and

transfer operations involving the solid powder must be conducted inside a certified chemical

fume hood to control dust and vapors.[4]

Emergency Equipment: Before starting any work, verify that a safety shower and an

emergency eyewash station are accessible and unobstructed.[4][6]

Designated Area: Designate a specific area for handling the compound to contain potential

spills and prevent cross-contamination.[4]

Required Personal Protective Equipment (PPE)
Strict adherence to PPE requirements is essential to minimize exposure.[4]

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

approved standards to protect against splashes and airborne particles.[1][4][6][7]
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Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile or neoprene) are

mandatory to prevent skin contact.[4][5][6]

Body Protection: A laboratory coat, long pants, and closed-toe shoes must be worn to

minimize the risk of accidental skin exposure.[4][6] For situations with a risk of significant

splashing, an apron or additional protective clothing may be necessary.[6][7]

Respiratory Protection: If working outside a fume hood or if dust generation is significant, a

NIOSH-approved N95 dust mask or a more advanced respirator should be used.[8]

Step-by-Step Handling Procedure
Donning PPE: Put on all required PPE as specified above before entering the designated

handling area.

Compound Transfer: When weighing or transferring the powder, use techniques that

minimize dust generation, such as careful scooping rather than pouring.[8]

Hygiene: After handling, wash hands and skin thoroughly with soap and water.[1][6][7] Do

not eat, drink, or smoke in the work area.[6][7]

Clothing: Promptly remove any clothing that becomes contaminated.[6][7] Contaminated

clothing should be washed before reuse.[1]

First Aid Measures
Skin Contact: Immediately wash the affected area with plenty of water.[1] If skin irritation

occurs, seek medical attention.[1]

Eye Contact: Rinse eyes cautiously with plenty of water for several minutes.[1][2] If wearing

contact lenses, remove them if it is easy to do so and continue rinsing.[1] If eye irritation

persists, get medical advice.[1]

Inhalation: Move the individual to fresh air and keep them comfortable for breathing.[1] Seek

medical attention if you feel unwell.[1]

Ingestion: Rinse the mouth with water and seek medical advice.[1] Do not induce vomiting.

[4]
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Storage Requirements
Store the compound in a tightly closed container.[1]

Keep the container in a cool, dark, and well-ventilated area.[1][5]

Protect from moisture, as the material is hygroscopic.[1][2] Storing under an inert gas is

recommended.[1]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection: All waste material, including unused compound and contaminated

disposables (e.g., gloves, weighing paper, pipette tips), must be collected in a clearly labeled

and sealed hazardous waste container.[4]

Waste Treatment: Waste containing 1-Ethyl-4-(methoxycarbonyl)pyridinium iodide should

be treated as hazardous chemical waste. Do not dispose of it down the drain or in regular

trash.[8]

Institutional Protocols: Consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal protocols.[4] All chemical waste must be disposed of in

accordance with local, state, and federal regulations.

Chemical Handling Workflow
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Phase 1: Preparation

Phase 2: Handling Operations

Phase 3: Post-Handling & Disposal Contingency
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Review SDS & Protocols

Verify Engineering Controls
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Transfer & Weigh Compound
(in Fume Hood)
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Spill or Exposure OccursStore Unused Chemical Decontaminate Work Area
& Equipment

Collect Contaminated Waste

Dispose of Waste via EHS

Execute Emergency Protocol
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Workflow for handling 1-Ethyl-4-(methoxycarbonyl)pyridinium iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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